![molecular formula C13H15IN2O2 B2735629 1-(3-Iodobenzoyl)piperidine-4-carboxamide CAS No. 425613-01-0](/img/structure/B2735629.png)
1-(3-Iodobenzoyl)piperidine-4-carboxamide
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Overview
Description
1-(3-Iodobenzoyl)piperidine-4-carboxamide is a versatile chemical compound used in scientific research . It is known by registry numbers ZINC000001186073 . This compound is available from various suppliers, including A1 BioChem Labs LLC, ChemBridge Corporation, Vitas M Chemical Limited .
Synthesis Analysis
The synthesis of piperidine-4-carboxamide derivatives involves amino-dechlorination and amino-dealkoxylation reactions . The structure of the analogues was confirmed by different techniques such as IR and 1H NMR . Piperidine derivatives have been found to be potent dopamine reuptake inhibitors .Molecular Structure Analysis
The molecular structure of 1-(3-Iodobenzoyl)piperidine-4-carboxamide is unique and finds applications in drug discovery, medicinal chemistry, and organic synthesis.Chemical Reactions Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Scientific Research Applications
- Researchers investigate the modification of substituents on the piperidine ring to enhance drug efficacy, selectivity, and bioavailability .
- Specific modifications, such as introducing halogens or other functional groups, can enhance cytotoxicity and target specific cancer pathways .
Medicinal Chemistry and Drug Design
Anticancer Agents
Antiviral Properties
Mechanism of Action
Piperidine-4-carboxamide derivatives have been found to be potent dopamine reuptake inhibitors . Synthesized derivatives were also shown to relieve pain and to achieve analgesia in mice . The antibacterial activity of the derivatives was also assessed with the parent against a series of Gram-positive and Gram-negative bacteria .
Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Advances in the piperidine field are likely to provide better compounds capable of dealing with resistant strains .
properties
IUPAC Name |
1-(3-iodobenzoyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15IN2O2/c14-11-3-1-2-10(8-11)13(18)16-6-4-9(5-7-16)12(15)17/h1-3,8-9H,4-7H2,(H2,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJIFXSIPIOFFPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)C2=CC(=CC=C2)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15IN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Iodobenzoyl)piperidine-4-carboxamide |
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